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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-nitrobenzoic

acid

CAS No.: 58580-07-7

Cat. No.: B1287268

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2-Amino-5-bromo-3-nitrobenzoic acid (C₇H₅BrN₂O₄), a key intermediate in various synthetic

applications. This document is intended for researchers, scientists, and professionals in drug

development who require a thorough understanding of the structural characterization of this

molecule. While direct experimental data for all spectroscopic techniques are not publicly

available, this guide consolidates reported data and provides expert analysis based on

analogous compounds to offer a robust spectroscopic profile.

Introduction
2-Amino-5-bromo-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its molecular

structure, characterized by the presence of amino, bromo, and nitro functional groups on the

benzoic acid backbone, gives rise to a unique spectroscopic fingerprint. Accurate interpretation

of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is

crucial for confirming its identity, purity, and for predicting its chemical behavior in various

reactions.
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Molecular Structure and Properties:

Chemical Formula: C₇H₅BrN₂O₄[1][2][3]

Molecular Weight: 261.03 g/mol [1][2][3]

CAS Number: 58580-07-7[1][3]

Appearance: Typically a yellow solid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
A reported ¹H NMR spectrum for 2-Amino-5-bromo-3-nitrobenzoic acid, synthesized from 5-

bromo-7-nitroindoline-2,3-dione, provides valuable experimental data.

Experimental Data:

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.84 broad singlet 2H -NH₂

8.59 singlet 1H Ar-H

8.37 singlet 1H Ar-H

Solvent: DMSO-d₆, Frequency: 400 MHz

Interpretation:

The downfield chemical shifts of the aromatic protons are attributed to the strong electron-

withdrawing effects of the nitro and carboxyl groups. The broadness of the amino proton signal

is characteristic of exchange with the solvent and quadrupolar relaxation. The two singlets for
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the aromatic protons indicate that they are not coupled to each other, which is consistent with

their positions on the benzene ring.

¹³C NMR Spectroscopy
While no direct experimental ¹³C NMR spectrum for 2-Amino-5-bromo-3-nitrobenzoic acid is

readily available, the expected chemical shifts can be predicted based on the analysis of

structurally similar substituted benzoic acids.[4][5]

Predicted ¹³C NMR Data:

Chemical Shift (δ) ppm Assignment Rationale

~168 C=O
Typical range for a carboxylic

acid carbonyl carbon.

~150 C-NH₂
The amino group causes a

significant downfield shift.

~145 C-NO₂

The nitro group is strongly

electron-withdrawing,

deshielding the attached

carbon.

~135 C-Br
The bromo group has a

moderate deshielding effect.

~125 Ar-CH Aromatic methine carbon.

~120 Ar-CH Aromatic methine carbon.

~115 C-COOH
The carbon bearing the

carboxylic acid group.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The predicted

IR absorption bands for 2-Amino-5-bromo-3-nitrobenzoic acid are based on the

characteristic frequencies of its constituent functional groups.
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Predicted IR Data:

Wavenumber (cm⁻¹) Functional Group Vibration

3400-3200 -NH₂ N-H stretching

3300-2500 -COOH O-H stretching (broad)

~1700 -COOH C=O stretching

~1550 and ~1350 -NO₂
Asymmetric and symmetric N-

O stretching

~1600 Aromatic Ring C=C stretching

~850 Aromatic Ring C-H out-of-plane bending

~700 C-Br C-Br stretching

The broad O-H stretch of the carboxylic acid is a hallmark of this functional group. The two

distinct N-O stretching bands are characteristic of the nitro group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Exact Mass: 259.9433 g/mol [1][6]

Molecular Ion (M⁺): m/z = 260 and 262 (due to the presence of bromine isotopes ⁷⁹Br and

⁸¹Br in approximately a 1:1 ratio).

Predicted Fragmentation Pattern:

The fragmentation of 2-Amino-5-bromo-3-nitrobenzoic acid under electron ionization (EI) is

expected to proceed through several key pathways:

Loss of H₂O: A common fragmentation for carboxylic acids.

Loss of COOH: Decarboxylation to form a nitro-bromo-aniline radical cation.
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Loss of NO₂: Elimination of the nitro group.

M+ [m/z 260, 262]

[M-H₂O]⁺
- H₂O

[M-COOH]⁺- COOH

[M-NO₂]⁺

- NO₂

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Amino-5-bromo-3-nitrobenzoic acid
in Mass Spectrometry.

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data discussed.

Instrument parameters should be optimized for the specific sample and equipment.

NMR Spectroscopy
Sample Preparation: Dissolve ~5-10 mg of 2-Amino-5-bromo-3-nitrobenzoic acid in ~0.7

mL of a suitable deuterated solvent (e.g., DMSO-d₆).

Data Acquisition:

¹H NMR: Acquire the spectrum using a 400 MHz or higher field NMR spectrometer. Use a

sufficient number of scans to obtain a good signal-to-noise ratio.

¹³C NMR: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans will

be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction.
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IR Spectroscopy
Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

KBr powder and pressing it into a transparent disk. Alternatively, for Attenuated Total

Reflectance (ATR) IR, place a small amount of the solid sample directly on the ATR crystal.

Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

Data Acquisition: Acquire the mass spectrum, ensuring a sufficient mass range to observe

the molecular ion and key fragments.

Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the

fragmentation pattern to confirm the structure.

Conclusion
This technical guide provides a detailed spectroscopic profile of 2-Amino-5-bromo-3-
nitrobenzoic acid, combining reported experimental ¹H NMR data with expert-predicted ¹³C

NMR, IR, and MS data. The provided information and protocols will be a valuable resource for

scientists and researchers working with this compound, enabling its unambiguous identification

and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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